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Compound of Interest

Compound Name: 2-Hexanol butanoate

Cat. No.: B1615894 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling 2-Hexanol butanoate, a chemical requiring careful management. The following

procedural guidance is based on the safety protocols for the closely related compound, 2-

Hexanol, due to the current unavailability of a specific Safety Data Sheet (SDS) for 2-Hexanol
butanoate. It is crucial to consult the official SDS for 2-Hexanol butanoate upon availability for

definitive safety procedures.

Personal Protective Equipment (PPE) and
Engineering Controls
Proper protection is the first line of defense against chemical exposure. The following table

summarizes the recommended personal protective equipment and engineering controls for

handling 2-Hexanol butanoate, based on the safety data for 2-Hexanol.
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Category Requirement Specification

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

Must comply with OSHA's 29

CFR 1910.133 or European

Standard EN166.[1][2]

Hand Protection Chemical-resistant gloves.

Nitrile rubber gloves are

recommended. Inspect gloves

for integrity before each use.[3]

Skin and Body Protection
Lab coat or other protective

clothing.

Flame retardant antistatic

protective clothing may be

necessary depending on the

scale of work.[4]

Respiratory Protection

Not typically required under

normal use with adequate

ventilation.

If ventilation is inadequate or if

irritation is experienced, use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator.[2]

Engineering Controls Work in a well-ventilated area.

Use a chemical fume hood.

Ensure that eyewash stations

and safety showers are readily

accessible.[1]

Operational Plan for Handling 2-Hexanol Butanoate
A systematic approach to handling chemicals minimizes risks. This section outlines a step-by-

step operational plan.

Pre-Handling Preparations
Consult Safety Data Sheet: Although a specific SDS for 2-Hexanol butanoate is not readily

available, review the SDS for 2-Hexanol to understand its hazards.[1][2][3][4][5]

Ensure Proper Ventilation: Confirm that the chemical fume hood is functioning correctly.

Gather all necessary PPE: Inspect all PPE for damage before donning.
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Prepare a Spill Kit: Have a spill kit readily available that is appropriate for flammable liquids.

This should include absorbent materials like sand, diatomaceous earth, or universal binders.

[5]

Handling Procedures
Transporting: When moving the chemical, keep it in a sealed, properly labeled container.

Dispensing: Ground and bond containers when transferring the liquid to prevent static

discharge.[4][5] Use only non-sparking tools.[1][4]

Working with the Chemical:

Always work within a chemical fume hood.

Avoid inhalation of vapors.[3]

Prevent contact with skin and eyes.[3]

Keep away from heat, sparks, open flames, and other ignition sources.[4][5]

Post-Handling Procedures
Decontamination: Wipe down the work area with an appropriate solvent.

Hand Washing: Wash hands thoroughly with soap and water after handling the chemical,

even if gloves were worn.[3]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents, acids, and acid chlorides.[1][4]

Disposal Plan
Proper disposal of chemical waste is critical to environmental and personal safety.
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Waste Type Disposal Procedure

Unused 2-Hexanol Butanoate

Dispose of as hazardous waste through a

licensed disposal company. Do not mix with

other waste.[3][4]

Contaminated Materials (e.g., paper towels,

gloves)

Place in a sealed, labeled container and dispose

of as hazardous waste.[3]

Empty Containers

Handle as if they still contain the product. Do not

reuse. Dispose of through an approved waste

disposal plant.[4]

Emergency Procedures
In the event of an emergency, follow these procedures:
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Emergency Procedure

Skin Contact

Immediately remove all contaminated clothing.

Rinse skin with plenty of water for at least 15

minutes.[1][4] Seek medical attention if irritation

persists.

Eye Contact

Immediately rinse eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do.[1] Seek

medical attention.

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek medical attention.

[3]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[3]

Spill

Evacuate the area. Remove all sources of

ignition. Ventilate the area. Contain the spill with

inert absorbent material.[3] Collect the material

in a suitable container for disposal.

Fire

Use dry chemical, carbon dioxide, or alcohol-

resistant foam to extinguish.[4] Water spray may

be used to cool containers.[3]

Physical and Chemical Properties of 2-Hexanol
Understanding the properties of a chemical is essential for its safe handling. The following data

is for 2-Hexanol, the parent alcohol of 2-Hexanol butanoate.
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Property Value

Molecular Formula C6H14O

Molecular Weight 102.17 g/mol [4]

Appearance Colorless liquid

Flash Point 41 °C (105.8 °F)[2]

Boiling Point 136 - 140 °C

Density 0.81 g/cm³ at 20 °C[5]

Solubility in Water 15 g/L at 20 °C[5]

Experimental Protocol: Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of 2-Hexanol
butanoate in a laboratory setting.

Caption: Workflow for Safe Handling of 2-Hexanol Butanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1615894#personal-protective-equipment-for-
handling-2-hexanol-butanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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